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Compound of Interest

Compound Name: 3-Ethyl-6-methylnonane

Cat. No.: B14548673

Disclaimer: Specific health and safety data for 3-Ethyl-6-methylnonane (CAS No. 18918-20-2)
is not readily available in published literature or safety data sheets. This document provides a
general overview based on the toxicological profiles of structurally similar aliphatic
hydrocarbons, such as other C12 and branched-chain alkanes. The information herein should
be used as a preliminary guide for handling and safety precautions, and it is not a substitute for
compound-specific experimental data.

Chemical and Physical Properties

Limited experimental data is available for 3-Ethyl-6-methylnonane. The following table
summarizes its basic chemical and physical properties.
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Property Value Source
Molecular Formula Ci2H26 PubChem
Molecular Weight 170.34 g/mol PubChem

CAS Number 18918-20-2 PubChem
Appearance Not available

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Density Not available

Solubility Insoluble in water (predicted) General Alkanes

General Toxicological Information for Aliphatic
Hydrocarbons

The health effects of 3-Ethyl-6-methylnonane are expected to be similar to other C12
branched-chain alkanes. The primary hazards associated with this class of compounds are
aspiration toxicity, skin irritation, and potential for central nervous system (CNS) depression at
high concentrations.
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Hazard

Description

Aspiration Hazard

Low viscosity hydrocarbons can cause severe
chemical pneumonitis if aspirated into the lungs
during ingestion or vomiting. This is a primary
concern for liquid alkanes.[1][2][3][4][5][6]

Inhalation

High concentrations of vapors may cause
respiratory tract irritation and central nervous
system depression, with symptoms such as

headache, dizziness, and nausea.[3]

Skin Contact

Prolonged or repeated contact can lead to
defatting of the skin, resulting in dryness,

irritation, and dermatitis.[7]

Eye Contact

May cause mild irritation.

Ingestion

Low oral toxicity is expected, but as mentioned,

aspiration is a significant risk.

Carcinogenicity

Generally, aliphatic hydrocarbons are not

classified as carcinogenic.

Mutagenicity

Not expected to be mutagenic.

Reproductive Toxicity

Not expected to be a reproductive toxicant.

General Handling and Safety Precautions

Based on the properties of similar aliphatic hydrocarbons, the following safety measures are

recommended when handling 3-Ethyl-6-methylnonane.
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Precaution Description
Use in a well-ventilated area to maintain vapor
Ventilation concentrations below occupational exposure

limits.

Personal Protective Equipment (PPE)

- Eye Protection: Wear safety glasses or
goggles. - Hand Protection: Wear chemically
resistant gloves (e.g., nitrile). - Skin Protection:
Wear appropriate protective clothing to prevent

skin contact.

Handling

Avoid contact with skin, eyes, and clothing.
Avoid breathing vapors or mists. Keep away

from heat, sparks, and open flames.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.

First Aid

- Inhalation: Move to fresh air. - Skin Contact:
Wash with soap and water. - Eye Contact: Rinse
with plenty of water. - Ingestion: Do NOT induce
vomiting due to the aspiration hazard. Seek

immediate medical attention.

Metabolic Pathway of Aliphatic Hydrocarbons

While the specific metabolic pathway for 3-Ethyl-6-methylnonane has not been elucidated,

aliphatic hydrocarbons are generally metabolized in the liver through oxidation. The following

diagram illustrates a generalized metabolic pathway.

Phase | Metabolism

Phase II Metabolism

Hydroxylation (CYP450) Oxidation
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Caption: Generalized metabolic pathway of aliphatic hydrocarbons.

General Experimental Workflow for Toxicity
Assessment

The following diagram outlines a general workflow for assessing the toxicity of a chemical
substance like 3-Ethyl-6-methylnonane, for which specific data is lacking.

In Silico & In Vitro Assessment
QSAR Modeling In Vitro Cytotoxicity Assays Genotoxicity Assays
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Caption: General experimental workflow for toxicity assessment.

Conclusion:
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Due to the absence of specific toxicological studies on 3-Ethyl-6-methylnonane, a definitive
health and safety profile cannot be provided. However, by considering the data on similar
aliphatic hydrocarbons, it can be preliminarily classified as a substance with a primary risk of
aspiration toxicity and potential for skin and respiratory irritation. Prudent laboratory practices,
including the use of appropriate personal protective equipment and adequate ventilation, are
essential to minimize exposure and ensure safety. Further experimental testing is required to
fully characterize the health and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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